Diethylcyanamide

• IUPAC Name: diethylcyanamide
• InChI: InChI=1S/C5H10N2/c1-3-7(4-2)5-6/h3-4H2,1-2H3
• InChI Key: ZZTSQZQUWBFTAT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C#N
• Molecular Formula: C5H10N2
• DSSTOX Substance ID: DTXSID20210705
• Molecular Weight: 98.15 g/mol
• CAS RN: 617-83-4

Description

Diethylcyanamide is a chemical compound that has been explored for its utility in organic synthesis and coordination chemistry. It serves as a versatile building block for the synthesis of nitrogen-containing heterocycles and has been involved in the preparation of various coordination complexes.

Synthesis Analysis

The synthesis of diethylcyanamide and its derivatives has been demonstrated through various methods. For instance, diethyl phosphorocyanidate (DEPC) reacts with carboxylic acids to form transient acyl cyanides, which can further react with alcohols or amines to produce carboxylic esters or amides . This reactivity has been harnessed for the effective synthesis of amides and peptides. Additionally, diethylcyanamide complexes of iridium have been prepared by reacting chloro compounds with an excess of cyanamide or cyanoguanidine, leading to a variety of complexes characterized by spectroscopic methods and X-ray crystal structure determination .

Molecular Structure Analysis

The molecular structure of diethylcyanamide and its complexes has been studied using spectroscopic techniques and X-ray crystallography. For example, the structure of bis(diethylcyanamide) iridium complexes was elucidated, providing insight into the coordination environment of the metal center and the ligand arrangement .

Chemical Reactions Analysis

Diethylcyanamide exhibits a range of reactivity, including nucleophilic additions, cycloadditions, and radical chemistry. It has been used as a ligand in coordination chemistry, forming complexes with various metals. The cyanamide moiety itself is a valuable functional group in organic synthesis, offering a pathway to synthesize nitrogen-rich heterocycles .

Physical and Chemical Properties Analysis

The physical and chemical properties of diethylcyanamide and its complexes have been investigated through infrared spectrophotometry. Coordination compounds of diethylcyanamide with group (IV) halides have been prepared, and their properties were studied, revealing information about the molecular weight and symmetry of the molecules based on the number of stretching bands observed in the far infrared region .

Scientific Research Applications

Complex Preparation and Structural Analysis

Diethylcyanamide has been utilized in the preparation of various metal complexes. A study by Albertin, Antoniutti, and Castro (2018) demonstrated the preparation of diethylcyanamide and cyanoguanidine complexes of iridium, characterized by spectroscopic methods and X-ray crystal structure determination (Albertin, Antoniutti, & Castro, 2018). Similarly, diethylcyanamide was used to synthesize low-coordinate tetraethylguanidinate complexes, as explored by Bunge, Bertke, and Cleland (2009), who employed lithium diethylamide to form lithium 1,1,3,3-tetraethylguanidinate (Bunge, Bertke, & Cleland, 2009).

Reactivity and Derivative Formation

Another study by Albertin et al. (2014) focused on the preparation of diethylcyanamide complexes with manganese and rhenium, analyzing their reactivity and characterizing them through various spectroscopic methods and X-ray crystallography (Albertin et al., 2014). In 2009, Bunge et al. investigated guanidinate complexes containing planar Cu(6) cores, using diethylcyanamide in a tetrahydrofuran solution of lithium dialkylamide to form lithium 1,1,3,3-tetraalkylguanidinate (Bunge et al., 2009).

Interactions with Other Compounds

Albertin, Antoniutti, Caia, and Castro (2014) studied bis(diethylcyanamide) and bis(cyanoguanidine) complexes of the iron triad, revealing how these complexes interact with hydrazines to afford hydrazinecarboximidamide derivatives. This study provided insights into possible reaction pathways and the nucleophilic nature of these interactions (Albertin, Antoniutti, Caia, & Castro, 2014).

Additional Applications

Further applications of diethylcyanamide are noted in its use for the synthesis of diethyl α-thiocyanatophosphonates from diethyl α-hydroxyphosphonates, as investigated by Firouzabadi, Iranpoor, and Sobhani (2004). They developed a new and neutral system using triphenylphosphine, 2,3-dichloro-5,6-dicyanobenzquinone, and ammonium thiocyanate (Firouzabadi, Iranpoor, & Sobhani, 2004).

Safety And Hazards

Diethylcyanamide is classified as Acute Tox. 3 Dermal, Acute Tox. 3 Inhalation, Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is toxic if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Relevant Papers

One relevant paper discusses the quantity of diethylcyanamide byproduct formed during cyanate ester synthesis.

Q & A

Q1: What is the structural characterization of Diethylcyanamide, including its molecular formula, weight, and spectroscopic data?

A1: Diethylcyanamide (C5H10N2) has a molecular weight of 98.15 g/mol. [] While the provided abstracts do not detail specific spectroscopic data, characteristic peaks in infrared (IR) and nuclear magnetic resonance (NMR) spectra can be used to identify and distinguish Diethylcyanamide from its isomer, N,N′-dicyclohexylcarbodiimide. For instance, nitrogen NMR is particularly useful for differentiating these isomers. [] Additionally, vibrational spectra and electron diffraction studies provide insights into the structure and internal rotation of the molecule. []

Q2: How is Diethylcyanamide used in the preparation of metal complexes?

A2: Diethylcyanamide acts as a ligand in various metal complexes. It can be reacted with metal halides in the presence of other ligands to form complexes with various metals, including iridium, iron, ruthenium, osmium, manganese, and rhenium. [, , , ] For instance, Diethylcyanamide reacts with chloro compounds of iridium to form diethylcyanamide complexes, which can then be further reacted to produce bis(diethylcyanamide) derivatives. [] Similarly, Diethylcyanamide can be used to synthesize bis(diethylcyanamide) complexes of iron, ruthenium, and osmium. []

Q3: How does Diethylcyanamide react with hydrazines in the presence of metal complexes?

A3: In the presence of iron triad metal complexes (Fe, Ru, Os), Diethylcyanamide reacts with hydrazines (RNHNH2) to form hydrazinecarboximidamide derivatives. [] This reaction is proposed to proceed through a nucleophilic attack by the hydrazine on the carbon atom of the Diethylcyanamide ligand within the metal complex. []

Q4: Can you explain the role of Diethylcyanamide in synthesizing 1,1,3,3-tetraalkylguanidinate lithium salts and their subsequent use in forming copper complexes?

A4: Diethylcyanamide serves as a crucial precursor in synthesizing lithium 1,1,3,3-tetraalkylguanidinate (Li(TAG)) salts. The addition of Diethylcyanamide to a solution containing lithium dialkylamide results in the formation of Li(TAG). [, ] These Li(TAG) salts can then undergo metathesis reactions with copper(I) chloride (CuCl) to yield hexanuclear copper(I) complexes. These complexes adopt a general formula of [Cu(μ-TAG)]6, with TAG representing various 1,1,3,3-tetraalkylguanidinate ligands. []

Q5: Are there any known applications of Diethylcyanamide in the synthesis of manganese complexes, and what is the reactivity of these complexes?

A5: Diethylcyanamide is utilized in synthesizing dinuclear manganese complexes. For instance, reacting Diethylcyanamide with manganese bromide (MnBr2) in the presence of lithium bistrimethylsilylamide leads to the formation of a dinuclear manganese tetraethylguanidinate complex. [] This complex exhibits reactivity towards ethanol and 2,6-ditert-butylphenol, yielding a manganese alkoxide complex. [] These reactions highlight the potential of Diethylcyanamide as a building block for assembling manganese complexes with tailored reactivity.

Q6: What is known about the environmental fate of Diethylcyanamide, particularly in the context of pesticide degradation?

A6: Research indicates that Diethylcyanamide can be generated as a metabolite during the biodegradation of the organophosphate pesticide monocrotophos. [] This biodegradation process, facilitated by microorganisms like Aspergillus oryzae SJA1, highlights a potential pathway for the environmental breakdown of Diethylcyanamide. []